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Compound of Interest

Compound Name: Zonisamide-13C6

Cat. No.: B15577666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zonisamide-13C6, an isotopically
labeled form of the anti-epileptic drug Zonisamide. This guide is intended for professionals in
research and drug development, offering key data, experimental methodologies, and visual
representations of its mechanism of action.

Core Data Presentation

Zonisamide-13C6 is a critical tool in pharmacokinetic and metabolic studies, allowing for
precise differentiation from its unlabeled counterpart. Below is a summary of its key quantitative

data.
Property Value
CAS Number 1435934-68-1
Molecular Weight 218.18 g/mol
Molecular Formula CsHsN20sS (with six 13C atoms)

Mechanism of Action

Zonisamide exerts its anticonvulsant effects through a multi-faceted mechanism, primarily
targeting ion channels in the central nervous system. The primary mechanisms include the
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blockade of voltage-gated sodium channels and T-type calcium channels. This dual action
leads to the stabilization of neuronal membranes and suppression of neuronal
hypersynchronization, which are key factors in seizure propagation.[1][2][3][4]

Below is a diagram illustrating the primary signaling pathway affected by Zonisamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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